2-(6-hydroxy-1,4-oxazepan-4-yl)-N-(2-methylbenzyl)acetamide

• IUPAC Name: 2-(6-hydroxy-1,4-oxazepan-4-yl)-N-[(2-methylphenyl)methyl]acetamide
• InChI: InChI=1S/C15H22N2O3/c1-12-4-2-3-5-13(12)8-16-15(19)10-17-6-7-20-11-14(18)9-17/h2-5,14,18H,6-11H2,1H3,(H,16,19)
• InChI Key: KNPPPYDOQYFWDN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CNC(=O)CN2CCOCC(C2)O
• Molecular Formula: C15H22N2O3
• Molecular Weight: 278.35 g/mol

Description

2-(6-hydroxy-1,4-oxazepan-4-yl)-N-(2-methylbenzyl)acetamide is a useful research compound. Its molecular formula is C15H22N2O3 and its molecular weight is 278.35 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 278.16304257 g/mol and the complexity rating of the compound is 312. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Chemical Studies

Research in synthetic chemistry has led to the development of new compounds with potential applications in materials science and drug development. For example, Al-Amiery et al. (2016) synthesized new coumarins and performed quantum chemical studies to describe the molecular orbitals and spatial characteristics of these compounds, which could contribute to the development of novel materials or pharmaceuticals with improved properties (Al-Amiery, Al-Majedy, Kadhum, & Mohamad, 2016).

Pharmacological Applications

In pharmacology, compounds similar to "2-(6-hydroxy-1,4-oxazepan-4-yl)-N-(2-methylbenzyl)acetamide" have been evaluated for their therapeutic potential. For instance, Li et al. (2008) synthesized and evaluated the positive inotropic activities of certain acetamide derivatives, indicating their potential as heart failure treatments (Li, Cui, Liu, Hong, Quan, & Piao, 2008).

Neuropharmacology and Cognitive Enhancement

GSK189254, a novel histamine H3 receptor antagonist, shows promise in improving cognitive performance in preclinical models, suggesting potential applications in treating dementia and Alzheimer's disease. This research highlights the significance of targeting specific neurotransmitter systems to develop new therapies for cognitive disorders (Medhurst et al., 2007).

Herbicide Metabolism and Environmental Health

Coleman et al. (2000) studied the metabolism of chloroacetamide herbicides and their metabolites in human and rat liver microsomes, shedding light on the environmental and health impacts of these compounds. Understanding the metabolic pathways of such chemicals can inform safer agricultural practices and regulatory policies (Coleman, Linderman, Hodgson, & Rose, 2000).